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Compound Name: Cloxacillin benzathine

Cat. No.: B047901

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cloxacillin
benzathine as an intramammary infusion for dry cow therapy. The information is compiled from
various studies and clinical trials to guide research and development in bovine mastitis
management.

Introduction

Dry cow therapy (DCT) is a critical component of mastitis control programs in dairy herds. It
aims to treat existing intramammary infections (IMI) and prevent new infections during the dry
period.[1][2] Cloxacillin benzathine, a semi-synthetic, penicillinase-resistant penicillin, is
widely used in DCT formulations due to its efficacy against common mastitis-causing gram-
positive bacteria.[3][4][5] Its low solubility ensures a prolonged period of antibiotic activity within
the udder.[3]

Mechanism of Action

Cloxacillin benzathine is a bactericidal antibiotic that inhibits the biosynthesis of the bacterial
cell wall mucopeptide.[3] This action is most effective during the stage of active bacterial
multiplication.[3] It is particularly effective against gram-positive organisms such as
Staphylococcus aureus and Streptococcus agalactiae, including penicillin-resistant strains of
Staphylococcus aureus.[3][5][6]
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Caption: Mechanism of action of Cloxacillin.

Efficacy Data

The efficacy of cloxacillin benzathine in dry cow therapy has been evaluated in numerous
studies. The following tables summarize key quantitative data from comparative clinical trials.

Table 1: Cure Rate of Existing Intramammary Infections
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Pathogen

Cloxacillin
Benzathine Comparator
Cure Rate (%)

Comparator Study

Cure Rate (%) Reference

All Pathogens 73.6 None 52.8 [7]
All Pathogens
(excluding S. 90.9 Tilmicosin 87.2 [1]
aureus)

Ceftiofur
All Pathogens 84.8 ) 85.7 [819]

Hydrochloride
S. aureus & o - -

Efficacious Not Specified Not Specified [5][6]

Strep. agalactiae

Table 2: Prevention of New Intramammary Infections

Treatment Group

New Infection Rate (%)

Study Reference

Cloxacillin Benzathine 16.6

[8]1°]

Ceftiofur Hydrochloride 14.1

[8][°]

Table 3: Effect on Somatic Cell Count (SCC)

Study Treatment Group SCC Outcome
Inter-group difference in SCC
[10] Cloxacillin Benzathine at second sampling compared
to no treatment.
o Postcalving SCC was lower for
Antibiotic Dry Cow Therapy )
[11] treated cows compared with
(general)
untreated cows.
4] Cloxacillin Benzathine vs. No statistical difference in SCC
Ceftiofur Hydrochloride up to 100 days in milk.
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Experimental Protocols

The following are generalized protocols based on methodologies from cited clinical trials for
evaluating the efficacy of cloxacillin benzathine in dry cow therapy.

Study Design and Animal Selection

e Animal Selection: Enroll dairy cows at the time of drying off. Group cows based on factors
such as mastitis history, somatic cell count (SCC), milk production, and pre-treatment
pathogen identification.[7]

» Randomization: Randomly assign selected cows to treatment groups (e.g., cloxacillin
benzathine, comparator drug, no treatment).[3][9]

 Blinding: Where applicable, blind investigators and farm personnel to the treatment
assignments.
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Caption: Experimental workflow for animal selection.

Treatment Administration

« Timing: Administer treatment immediately after the final milking of lactation.[6] Ensure a dry
period of at least 4 weeks, as the product has a prolonged action.[3]

» Hygiene: Thoroughly wash and dry the udder and teats. Disinfect each teat end with a
separate alcohol swab.[6][12]
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« Infusion: Infuse the entire contents of one syringe (typically containing 500 mg of cloxacillin
benzathine) into each quarter.[4] Utilize partial or full insertion techniques as per the
product's applicator design.[4][6] Gently massage the quarter to distribute the medication.[6]

Sampling and Analysis

o Pre-treatment Sampling: Collect aseptic quarter milk samples at drying off before treatment
administration.[8][9]

o Post-treatment Sampling: Collect aseptic quarter milk samples after calving (e.g., 0-10 days
in milk).[8][9]

» Bacteriological Analysis: Culture all milk samples to identify mastitis-causing pathogens.[3]
o Somatic Cell Count: Analyze milk samples for SCC.

 Clinical Mastitis and Herd Removal Data: Record all instances of clinical mastitis and cow
removal from the herd during the subsequent lactation period (e.g., up to 100 days in milk).

[8][°]
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Caption: Protocol for sampling and data collection.
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Safety and Precautions

e Use in Dry Cows Only: Cloxacillin benzathine intramammary infusion is indicated for use in
dry cows only.[6]

¢ Calving Interval: Do not use within 30 days of calving.[4][6]

o Slaughter Withhold: Animals infused with this product must not be slaughtered for food until
30 days after the latest infusion.[4]

» Allergic Reactions: As a penicillin-derivative, cloxacillin has the potential to cause allergic
reactions, although rare.[12]

Conclusion

Cloxacillin benzathine is a well-established and effective antibiotic for dry cow therapy,
demonstrating high cure rates for existing gram-positive intramammary infections and
contributing to the prevention of new infections during the dry period. Its efficacy is comparable
to other commercially available dry cow therapies. The provided protocols offer a framework for
the continued research and development of mastitis control strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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